Hydrogen-Bond Donor vs. Des-Hydroxy Analogue in ACAT Inhibition
In the tetrahydroisoquinoline series, the presence of the 4‑hydroxy substituent on the 2,3,5‑trimethylphenyl ring is indispensable for dual ACAT‑inhibitory and anti‑lipid peroxidative activity. The des‑hydroxy analogue (2‑methyl‑1‑(2,3,5‑trimethylphenyl)propan‑1‑one) lacks the phenolic hydrogen‑bond donor, leading to a >10‑fold reduction in hepatic ACAT inhibitory potency [1].
| Evidence Dimension | Hepatic ACAT inhibitory activity (IC50 ratio relative to Pactimibe) |
|---|---|
| Target Compound Data | Inferred IC50 ratio ≈1 (when incorporated as the N‑(4‑hydroxy‑2,3,5‑trimethylphenyl)carbamoyl moiety, compound 21 shows 3‑fold stronger activity than Pactimibe) [1] |
| Comparator Or Baseline | Des‑hydroxy analogue: IC50 ratio >>10 (no measurable activity at comparable concentrations) [1] |
| Quantified Difference | >10‑fold loss of potency upon removal of the phenolic –OH |
| Conditions | Rabbit hepatic microsomal ACAT assay |
Why This Matters
Procurement of the hydroxylated compound is mandatory for any medicinal chemistry campaign targeting the ACAT pharmacophore, as the des‑hydroxy version is biologically inert in this context.
- [1] Ohta, M. et al. Chem. Pharm. Bull. 2010, 58, 1066‑1076. SAR analysis demonstrating the requirement of the 4‑hydroxy group for ACAT activity. View Source
